Cas no 40832-99-3 (1-H-Azepine, hexahydro-1-phenyl)

1-H-Azepine, hexahydro-1-phenyl structure
40832-99-3 structure
Product Name:1-H-Azepine, hexahydro-1-phenyl
CAS No:40832-99-3
MF:C12H17N
MW:175.270083189011
CID:2667835
PubChem ID:142498
Update Time:2025-04-21

1-H-Azepine, hexahydro-1-phenyl Chemical and Physical Properties

Names and Identifiers

    • 1-phenylazepane
    • SCHEMBL2312380
    • 1-H-Azepine, hexahydro-1-phenyl
    • YMDZJGQBSPNMEF-UHFFFAOYSA-N
    • DTXCID30116305
    • 40832-99-3
    • 1-phenyl-azepane
    • DTXSID90193814
    • Inchi: 1S/C12H17N/c1-2-7-11-13(10-6-1)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2
    • InChI Key: YMDZJGQBSPNMEF-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)CCCCCC1

Computed Properties

  • Exact Mass: 175.136099547Da
  • Monoisotopic Mass: 175.136099547Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 3.2Ų
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